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Compound of Interest

Compound Name: Azide-PEG3-Tos

Cat. No.: B605795 Get Quote

An In-depth Examination of a Versatile Heterobifunctional Linker for Advanced Bioconjugation

Abstract
Azide-PEG3-Tos, with the chemical name 2-(2-(2-azidoethoxy)ethoxy)ethyl 4-

methylbenzenesulfonate, is a heterobifunctional linker molecule integral to the fields of

bioconjugation and drug development. Its unique structure, featuring a terminal azide group

and a tosyl group connected by a three-unit polyethylene glycol (PEG) spacer, allows for

sequential or orthogonal conjugation strategies. This guide provides a comprehensive overview

of the chemical properties, applications, and detailed experimental protocols involving Azide-
PEG3-Tos, with a focus on its role in the synthesis of Proteolysis Targeting Chimeras

(PROTACs) and Antibody-Drug Conjugates (ADCs).

Core Properties and Specifications
Azide-PEG3-Tos is a valuable tool for researchers due to its well-defined chemical and

physical properties. The presence of the hydrophilic PEG spacer enhances the solubility of the

resulting conjugates in aqueous media, which is highly beneficial for biological applications.[1]
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Property Value Reference

Chemical Formula C₁₃H₁₉N₃O₅S [1]

Molecular Weight 329.37 g/mol [1]

CAS Number 178685-33-1 [1]

Appearance Liquid [1]

Purity Typically ≥95%

Solubility Soluble in DMSO, DCM, DMF

Storage Conditions
Store at -20°C for long-term

stability

Key Functional Groups and Reactivity
The utility of Azide-PEG3-Tos stems from its two distinct reactive moieties, enabling a broad

range of bioconjugation strategies.

Azide Group (-N₃): The terminal azide group is a key component for "click chemistry," a set

of bioorthogonal reactions known for their high efficiency and specificity. It readily

participates in:

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): Reacts with terminal alkynes to

form a stable triazole linkage.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): Reacts with strained cyclooctynes,

such as DBCO or BCN, without the need for a copper catalyst.

Tosyl Group (-OTs): The tosyl group is an excellent leaving group, making the other end of

the linker susceptible to nucleophilic substitution reactions. This allows for conjugation with

molecules containing nucleophiles such as amines, thiols, or hydroxyls.

This dual functionality permits either sequential or orthogonal conjugation, providing precise

control over the assembly of complex biomolecules.
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Applications in Drug Development
Azide-PEG3-Tos has emerged as a critical linker in the development of novel therapeutics,

particularly in the fields of PROTACs and ADCs.

PROTAC Synthesis
PROTACs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target

protein, leading to the target's ubiquitination and subsequent degradation by the proteasome.

Azide-PEG3-Tos serves as a versatile building block for constructing the linker that connects

the target-binding ligand and the E3 ligase-binding ligand. The PEG component of the linker

can enhance the solubility and cell permeability of the PROTAC molecule.

Antibody-Drug Conjugate (ADC) Synthesis
ADCs are targeted therapies that combine the specificity of a monoclonal antibody with the

potency of a cytotoxic agent. Azide-PEG3-Tos can be used as a non-cleavable linker to

connect the antibody to the drug payload. The azide group can be used to attach the linker to a

modified antibody, while the tosyl group can be reacted with a functional group on the cytotoxic

drug.

Experimental Protocols
The following are representative protocols for the key reactions involving Azide-PEG3-Tos.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC)
This protocol describes a general procedure for the copper-catalyzed click reaction between an

alkyne-containing molecule and Azide-PEG3-Tos.

Materials:

Alkyne-functionalized molecule

Azide-PEG3-Tos

Copper(II) sulfate (CuSO₄)
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Sodium ascorbate

Tris(benzyltriazolylmethyl)amine (TBTA) or other copper-chelating ligand

Solvent (e.g., DMSO/t-BuOH, DMF, or water)

Procedure:

Dissolve the alkyne-functionalized molecule (1 equivalent) and Azide-PEG3-Tos (1.1

equivalents) in the chosen solvent.

In a separate vial, prepare a stock solution of CuSO₄ (e.g., 100 mM in water).

In another vial, prepare a fresh stock solution of sodium ascorbate (e.g., 1 M in water).

If using a ligand, pre-mix the CuSO₄ solution with the TBTA solution.

Add the CuSO₄ solution (0.1 equivalents) to the reaction mixture.

Add the sodium ascorbate solution (0.5-1 equivalent) to initiate the reaction.

Stir the reaction at room temperature for 1-4 hours. The reaction progress can be monitored

by TLC or LC-MS.

Upon completion, the product can be purified by standard chromatographic techniques.

Nucleophilic Substitution with an Amine
This protocol provides a general method for the reaction of the tosyl group of Azide-PEG3-Tos
with an amine-containing molecule.

Materials:

Amine-containing molecule

Azide-PEG3-Tos

A non-nucleophilic base (e.g., triethylamine (TEA) or diisopropylethylamine (DIPEA))
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Anhydrous solvent (e.g., DMF or DCM)

Procedure:

Dissolve the amine-containing molecule (1 equivalent) and Azide-PEG3-Tos (1.2

equivalents) in the anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

Add the non-nucleophilic base (2-3 equivalents) to the reaction mixture.

Stir the reaction at room temperature or elevated temperature (e.g., 40-60 °C) until the

starting material is consumed, as monitored by TLC or LC-MS.

Upon completion, the reaction mixture can be diluted with an organic solvent and washed

with water or brine to remove the base and its salt.

The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated

under reduced pressure.

The crude product can be purified by flash column chromatography.

Visualizing Workflows and Pathways
The following diagrams illustrate the key reactions and applications of Azide-PEG3-Tos.
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Caption: Dual reactivity of Azide-PEG3-Tos.
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Caption: PROTAC synthesis workflow using Azide-PEG3-Tos.
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Caption: ADC synthesis workflow using Azide-PEG3-Tos.

Conclusion
Azide-PEG3-Tos is a powerful and versatile tool in the field of bioconjugation and drug

development. Its well-defined structure, dual reactivity, and the beneficial properties of the PEG

spacer make it an ideal linker for the construction of complex biomolecules such as PROTACs

and ADCs. The ability to perform both click chemistry and nucleophilic substitution reactions

provides researchers with a high degree of control and flexibility in their synthetic strategies. As

the demand for targeted therapeutics continues to grow, the importance of linkers like Azide-
PEG3-Tos in enabling the development of next-generation drugs is undeniable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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